molecular formula C14H27NO2 B8557193 Tert-butyl 3-[(cyclohexylmethyl)amino]propanoate

Tert-butyl 3-[(cyclohexylmethyl)amino]propanoate

Cat. No.: B8557193
M. Wt: 241.37 g/mol
InChI Key: JNXOAYVLQKCGLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 3-[(cyclohexylmethyl)amino]propanoate is a useful research compound. Its molecular formula is C14H27NO2 and its molecular weight is 241.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H27NO2

Molecular Weight

241.37 g/mol

IUPAC Name

tert-butyl 3-(cyclohexylmethylamino)propanoate

InChI

InChI=1S/C14H27NO2/c1-14(2,3)17-13(16)9-10-15-11-12-7-5-4-6-8-12/h12,15H,4-11H2,1-3H3

InChI Key

JNXOAYVLQKCGLG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)CCNCC1CCCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 33.76 g of cyclohexylmethylamine was added with stirring 15.96 g of tert-butyl β -chloropropionate over a period of 30 minutes, while maintaining the temperature at 30°-70° C. The reaction mixture was held at 70° C. for an additional one hour. At the end of this period, the reaction mixture was taken up in 40 ml of 2N NaOH solution and 50 ml of benzene, transferred into a separatory funnel and well shaken. The benzene solution was separated, washed with water, dried over anhydrous sodium sulfate and filtered. After evaporation of benzene, the residue was distilled under reduced pressure to give 21.0 g (89 percent) of N-cyclohexylmethyl- β -alanine tert-butyl ester, B.P. 156° C./15 mmHg.
Quantity
33.76 g
Type
reactant
Reaction Step One
Quantity
15.96 g
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Four

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